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Compound of Interest |

3-(4-Acetylphenyl)-2-
Compound Name: aminopropanoic acid

hydrochloride

Cat. No.: B590366

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
applications of 4-Acetyl-L-phenylalanine hydrochloride, a non-canonical amino acid
increasingly utilized in protein engineering, chemical biology, and drug discovery.

Chemical Structure and Identification

4-Acetyl-L-phenylalanine hydrochloride is a derivative of the essential amino acid L-
phenylalanine. It features an acetyl group at the para position of the phenyl ring, which
introduces a unique keto functionality. The compound is typically supplied as a hydrochloride
salt to enhance its stability and solubility.[1]

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value Reference

(2S)-3-(4-acetylphenyl)-2-

IUPAC Name aminopropanoic acid [2]
hydrochloride

CAS Number 20299-31-4 [2]I3]

Molecular Formula C11H14CINO3 [2][4]

Molecular Weight 243.69 g/mol [2]

p-Acetyl-L-phenylalanine HCI,
Synonyms ) [31[5]
L-4-Acetylphenylalanine HCI

Physicochemical Properties

The physicochemical properties of 4-Acetyl-L-phenylalanine hydrochloride are summarized in
the table below. These properties are crucial for its handling, storage, and application in various
experimental setups.

Table 2: Physicochemical Properties

Property Value Reference

White to light yellow

Physical Form [5]
powder/crystal

Purity Typically 295% [4]

Storage Temperature 4°C, stored under nitrogen

Enhanced solubility in aqueous
Solubility solutions due to the [1]
hydrochloride salt

Spectroscopic Data

Detailed spectroscopic data is essential for the verification and characterization of 4-Acetyl-L-
phenylalanine hydrochloride. While specific spectra for the hydrochloride salt are not readily
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available in public databases, data for the closely related N-Acetyl-L-phenylalanine and the free

base form of 4-Acetyl-L-phenylalanine can provide valuable reference points.

Table 3: Spectroscopic Data (Reference)

Technique Compound Key Peaks/Shifts Reference
o (ppm): 7.36 (M,
N-Acetyl-L- (pp ) (
) aromatic), 4.77 (m, o-
1H NMR phenylalanine (500 [61[7]
H), 3.2 (m, B-H2), 2.0
MHz, H20)
(s, acetyl-Hs)
Aromatic carbons:
] ~127-136 ppm; C=0
Phenylalanine (125
13C NMR (carboxyl): ~174 ppm; [8]
MHz, H20)
Ca: ~56 ppm; C[3: ~38
ppm
v (cm~1): ~3300 (N-H
stretch), ~3000 (C-H
stretch), ~1700 (C=0
N-Acetyl-L-
FT-IR ) stretch, carboxyl), [9][10]
phenylalanine
~1650 (C=0 stretch,
amide), ~1600
(aromatic C=C)
N-Acetyl-L- m/z: 207 (M+), 162,
Mass Spectrometry [11]

phenylalanine (EI)

148, 120, 91

Note: The spectral data provided is for reference compounds. Researchers should perform

their own analytical characterization for 4-Acetyl-L-phenylalanine hydrochloride.

Experimental Protocols

Synthesis of 4-Acetyl-L-phenylalanine

A common method for the synthesis of 4-Acetyl-L-phenylalanine is through the Friedel-Crafts

acylation of L-phenylalanine. This reaction introduces the acetyl group to the aromatic ring. The

general steps are outlined below.
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Experimental Workflow: Synthesis via Friedel-Crafts Acylation

Synthesis of 4-Acetyl-L-phenylalanine

Reaction Setup

L-Phenylalanine Acetyl Chloride, AICIs (Lewis Acid) Inert Solvent (e.g., Dichloromethane)

Friedel-Crafts Acylation at 0°C to RT

Work-up and Purification

Quench with HCl/ice water

;

Extract with organic solvent

;

Purification (e.g., Crystallization or Chromatography)

Final Rroduct

4-Acetyl-L-phenylalanine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Acetyl-L-phenylalanine.

Detailed Protocol (General Procedure):
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e Reaction Setup: In a round-bottomed flask under an inert atmosphere, suspend L-
phenylalanine and a Lewis acid catalyst (e.g., aluminum chloride) in an anhydrous, inert
solvent (e.g., dichloromethane).[12][13]

o Acylation: Cool the mixture in an ice bath. Slowly add acetyl chloride to the suspension. After
the addition, allow the reaction to warm to room temperature and stir until completion, which
can be monitored by thin-layer chromatography.[12]

e Quenching: Carefully pour the reaction mixture into a beaker containing a mixture of crushed
ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum
chloride complex.[12]

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent. Wash the organic layer sequentially with water and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., MgSOa), filter, and
concentrate under reduced pressure. The crude product can then be purified by
recrystallization or column chromatography.[14]

e Hydrochloride Salt Formation: To obtain the hydrochloride salt, the purified free amino acid
can be dissolved in a suitable solvent and treated with a solution of hydrogen chloride.

Incorporation into Proteins

4-Acetyl-L-phenylalanine is incorporated into proteins at specific sites using amber codon
suppression technology.[15] This involves an orthogonal tRNA/aminoacyl-tRNA synthetase
(aaRS) pair that is specific for 4-Acetyl-L-phenylalanine and does not recognize any of the
canonical amino acids.

Experimental Workflow: Protein Incorporation
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Incorporation of 4-Acetyl-L-phenylalanine into Proteins

Genetic Engineering

Introduce Amber Codon (TAG) at desired site in gene of interest

Co-transform E. coli with:
1. Gene of interest plasmid
2. Orthogonal tRNA/aaRS plasmid

Cell Culture ahd Expression

Culture transformed E. coli in media supplemented with 4-Acetyl-L-phenylalanine

Induce protein expression

Protein Purification

Cell lysis

:

Purify the protein containing 4-Acetyl-L-phenylalanine
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Utility of 4-Acetyl-L-phenylalanine in GPCR Signaling Research

4-Acetyl-L-phenylalanine

(PACF) G Protein-Coupled Receptor (GPCR)

Site-specific Incorporation

Bioorthogonal Probe

CIEEIR T 2R (e.g., Fluorophore, Crosslinker)

Bioorthogonal Labeling

Labeled GPCR

Study of GPCR Signaling:
- Ligand Binding

- Conformational Changes

- Protein Interactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b590366?utm_src=pdf-body-img
https://www.benchchem.com/product/b590366?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Optimizing the Genetic Incorporation of Chemical Probes into GPCRs for Photo-
crosslinking Mapping and Bioorthogonal Chemistry in Live Mammalian Cells - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. 4-Acetyl-L-phenylalanine Hydrochloride | 20299-31-4 [sigmaaldrich.com]
o 3. 4-Acetyl-L-phenylalanine HCI | pAcF | CAS 20299-31-4 | SiChem GmbH [shop.sichem.de]
e 4. calpaclab.com [calpaclab.com]

e 5. 4-Acetyl-L-phenylalanine Hydrochloride | 20299-31-4 | TCI (Shanghai) Development Co.,
Ltd. [tcichemicals.com]

e 6. NP-MRD: Showing NP-Card for N-Acetyl-L-phenylalanine (NP0001493) [np-mrd.org]

e 7. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H20, experimental)
(HMDBO0000512) [hmdb.ca]

e 8. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H20, experimental)
(HMDBO0000159) [hmdb.ca]

e 9. researchgate.net [researchgate.net]

e 10. researchgate.net [researchgate.net]

e 11. L-Phenylalanine, N-acetyl- [webbook.nist.gov]
e 12. websites.umich.edu [websites.umich.edu]

e 13. www2.chem.wisc.edu [www2.chem.wisc.edu]
e 14. Organic Syntheses Procedure [orgsyn.org]

e 15. Genetic Incorporation of the Unnatural Amino Acid p-Acetyl Phenylalanine into Proteins
for Site-Directed Spin Labeling - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Acetyl-L-
phenylalanine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590366#4-acetyl-lI-phenylalanine-hydrochloride-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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